Cas no 94277-41-5 (1-Hexanaminium,N,2-diethyl-N-(2-ethylhexyl)-N-methyl-, bromide (1:1))

• Product Name: 1-Hexanaminium,N,2-diethyl-N-(2-ethylhexyl)-N-methyl-, bromide (1:1)
• CAS No: 94277-41-5
• MF: C₁₉H₄₂BrN
• MW: 364.44748544693
• CID: 811704
• PubChem ID: 21149839
• Update Time: 2025-04-19

1-Hexanaminium,N,2-diethyl-N-(2-ethylhexyl)-N-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Hexanaminium,N,2-diethyl-N-(2-ethylhexyl)-N-methyl-, bromide (1:1)
• ethylbis(2-ethylhexyl)methylammonium bromide
• ethyl-bis(2-ethylhexyl)-methylazanium,bromide
• N,2-Diethyl-N-(2-ethylhexyl)-N-methylhexan-1-aminium bromide
• NS00092621
• 94277-41-5
• EINECS 304-624-7
• DTXSID80915805

• Inchi： 1S/C19H42N.BrH/c1-7-12-14-18(9-3)16-20(6,11-5)17-19(10-4)15-13-8-2;/h18-19H,7-17H2,1-6H3;1H/q+1;/p-1
• InChI Key： XEMCPIMRPJPXEK-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(CC)(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 363.250063
• Monoisotopic Mass: 363.250063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 309.4°Cat760mmHg
• Flash Point: 116.5°C